9-Methyl-2-propyl-4H-pyrido[1,2-a]pyrimidin-4-one

• CAS No.: 59562-54-8
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 9-methyl-2-propylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C12H14N2O/c1-3-5-10-8-11(15)14-7-4-6-9(2)12(14)13-10/h4,6-8H,3,5H2,1-2H3
• InChI Key: AFGAANMXGGULAU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C=CC=C(C2=N1)C

Description

9-Methyl-2-propyl-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 54.0g of 2-amino-3-methylpyridine, 144.0g of methyl butyrylacetate, 5.0g of p-toluenesulfonic acid, and 750ml of ethylene glycol monomethyl ether is heated in a nitrogen atmosphere, under reflux, for 60 hours. The solution is concentrated to dryness in vacuo, and the residual oil extracted with two 250ml portions of pentane. The pentane solution is concentrated to a volume of 250ml and cooled at -30°C to yield the title compound, melting point 59°-60°C.